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molecular formula C8H9N5 B009382 3-(1-methyl-1H-tetrazol-5-yl)aniline CAS No. 101258-12-2

3-(1-methyl-1H-tetrazol-5-yl)aniline

Cat. No. B009382
CAS RN: 101258-12-2
M. Wt: 175.19 g/mol
InChI Key: VBBAMBIEAFCKCS-UHFFFAOYSA-N
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Patent
US06949546B2

Procedure details

In a Paar flask 1-methyl-5-(3-nitrophenyl)-tetrazole (28.8 g, 140 mmol) was dissolved in ethyl acetate (430 mL) and methanol (1270 mL) and added to palladium on carbon (2.7 g, 10 wt %). The reaction mixture was hydrogenated for 1.5 hours with vigorous shaking. The reaction mixture was filtered, and concentrated in vacuo to give a white solid (24.0 g, 98%) was used with further purification. 1H NMR (300 MHz, CDCl3), δ: 7.21 (dd, J=8, J′=7, 1H), 6.99 (s, 1H), 6.90 (d, J=7, 1H), 6.76 (d, J=8, 1H), 5.44 (bs, 2H), 4.10 (s, 3H).
Name
1-methyl-5-(3-nitrophenyl)-tetrazole
Quantity
28.8 g
Type
reactant
Reaction Step One
Name
ethyl acetate
Quantity
430 mL
Type
solvent
Reaction Step One
Name
methanol
Quantity
1270 mL
Type
reactant
Reaction Step Two
Name
palladium on carbon
Quantity
2.7 g
Type
catalyst
Reaction Step Two
Name
solid
Yield
98%

Identifiers

REACTION_CXSMILES
[CH3:1][N:2]1[C:6]([C:7]2[CH:12]=[CH:11][CH:10]=[C:9]([N+:13]([O-])=O)[CH:8]=2)=[N:5][N:4]=[N:3]1.CO>C(OCC)(=O)C.[Pd]>[CH3:1][N:2]1[C:6]([C:7]2[CH:12]=[CH:11][CH:10]=[C:9]([NH2:13])[CH:8]=2)=[N:5][N:4]=[N:3]1

Inputs

Step One
Name
1-methyl-5-(3-nitrophenyl)-tetrazole
Quantity
28.8 g
Type
reactant
Smiles
CN1N=NN=C1C1=CC(=CC=C1)[N+](=O)[O-]
Name
ethyl acetate
Quantity
430 mL
Type
solvent
Smiles
C(C)(=O)OCC
Step Two
Name
methanol
Quantity
1270 mL
Type
reactant
Smiles
CO
Name
palladium on carbon
Quantity
2.7 g
Type
catalyst
Smiles
[Pd]

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

FILTRATION
Type
FILTRATION
Details
The reaction mixture was filtered
CONCENTRATION
Type
CONCENTRATION
Details
concentrated in vacuo

Outcomes

Product
Details
Reaction Time
 1.5 h
Name
solid
Type
product
Smiles
CN1N=NN=C1C1=CC(=CC=C1)N
Measurements
Type Value Analysis
AMOUNT: MASS 24 g
YIELD: PERCENTYIELD 98%
YIELD: CALCULATEDPERCENTYIELD 97.9%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.